4-(3,4,5-Trifluorophenyl)benzaldehyde

• Molecular Formula: C13H7F3O
• Molecular Weight: 236.19 g/mol
• IUPAC Name: 4-(3,4,5-trifluorophenyl)benzaldehyde
• InChI: InChI=1S/C13H7F3O/c14-11-5-10(6-12(15)13(11)16)9-3-1-8(7-17)2-4-9/h1-7H
• InChI Key: BINQVQJAXHANGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)C2=CC(=C(C(=C2)F)F)F

Description

4-(3,4,5-Trifluorophenyl)benzaldehyde is a useful research compound. Its molecular formula is C13H7F3O and its molecular weight is 236.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a nitrogen atmosphere, a solution prepared by mixing 15.00 g of 3,4,5-trifluorobromobenzene, 0.25 g of tetrakis-triphenylphosphine palladium, 30 mL of an aqueous potassium carbonate solution (2 mol/L), and 75 mL of THF was heated to 60° C., and 10.71 g of 4-formylphenylboric acid was added to the solution over 20 minutes. After the resultant mixture was stirred at 60° C. for 3 hours, the mixture was allowed to cool, and an organic layer was separated by adding hexane. The organic layer was washed with saturated brine and dried by adding sodium sulfate, and then the solvent was distilled off under reduced pressure. As a result of purification by silica gel column chromatography, 14.77 g of 4-(3,4,5-trifluorophenyl)benzaldehyde was yielded.